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Compound of Interest

Compound Name: 5-Hydroxyisophthalamide

CAS No.: 68052-43-7

Cat. No.: B1294709

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization

of 5-Hydroxyisophthalamide, a molecule of interest in medicinal chemistry and materials

science. This document details a feasible synthetic pathway, outlines key characterization

methodologies, and presents the expected analytical data for this compound.

Synthesis of 5-Hydroxyisophthalamide
The synthesis of 5-Hydroxyisophthalamide can be achieved through a two-step process

starting from the commercially available 5-hydroxyisophthalic acid. The general synthetic

scheme involves the conversion of the carboxylic acid functional groups to more reactive acyl

chlorides, followed by amination.
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5-Hydroxyisophthalic Acid Chlorination with Thionyl Chloride (SOCl₂) 5-Hydroxyisophthaloyl Dichloride Amination with Aqueous Ammonia (NH₄OH) 5-Hydroxyisophthalamide

5-Hydroxyisophthalamide

NMR Spectroscopy
(¹H and ¹³C) FTIR Spectroscopy Mass Spectrometry

Purity Assessment
(e.g., HPLC, Elemental Analysis)
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Drug Discovery Phase

Drug Development Phase

5-Hydroxyisophthalamide

Structure-Activity Relationship (SAR) Studies

Initial Screening

Lead Optimization

Identification of Hits

Preclinical Development

Candidate Selection

Clinical Trials
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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